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Solubility Data at a Glance

The table below summarizes the available information on the solubility of meconic acid:

Property Description

Chemical
Structure

A dicarboxylic acid with a pyran ring, containing two carboxylic acid groups (-

COOH) and one keto group (=O) [1].

Solubility in
Water

Colorless crystals, only slightly soluble [1].

Solubility in
Alcohol

Readily soluble [1].

A key analytical property is that meconic acid gives a red color with ferric chloride, which can serve as a

qualitative test [1].

Proposed Experimental Workflow for Solubility
Determination
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The following diagram outlines a general experimental workflow for determining solubility, which can be

adapted for meconic acid. The specific details for meconic acid would need to be established in the lab.
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Detailed Protocol Outline

Preparation of Saturated Solution

Objective: To create a solution where the maximum amount of meconic acid is dissolved at a
specific temperature.

Procedure: An excess of solid meconic acid is introduced into a vessel containing the solvent
(e.g., water or alcohol) [2]. The mixture is then agitated to facilitate dissolution.

Equilibration

Objective: To ensure the solid and liquid phases reach equilibrium.
Procedure: The mixture is maintained in a thermostatted water bath or incubator at a constant

temperature (e.g., 25°C, 37°C) with continuous shaking or stirring for a sufficient period to
ensure no further dissolution occurs [2].

Sampling & Separation

Objective: To obtain a clear sample of the saturated solution without any undissolved solid.
Procedure: After equilibration, the solution is allowed to settle briefly. A sample of the

supernatant is then carefully withdrawn and filtered (e.g., using a 0.45 μm syringe filter) to
remove any fine particulate matter [2].

Concentration Analysis

Objective: To quantitatively determine the concentration of meconic acid in the saturated

solution.
Procedure: The concentration can be measured using various analytical techniques. High-
Performance Liquid Chromatography (HPLC) is a highly precise method, as referenced in
studies for similar organic acids [2] [3]. Alternatively, other suitable methods like gravimetric

analysis or titration could be validated for use.

Data & Model Fitting

Objective: To report the solubility value and potentially model its temperature dependence.

Procedure: The experiment is repeated at different temperatures to generate a solubility
profile. The data can then be correlated using thermodynamic models, such as the Apelblat
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equation, which is commonly used to correlate solubility data with temperature [2].

Important Distinction and Data Limitations

During the search, a significant amount of information on Muconic Acid was found, which is a different

compound despite the similar name [2] [3] [4]. The solubility data and advanced extraction protocols (e.g.,

using ionic liquids) in recent literature primarily pertain to muconic acid, not meconic acid [3] [5].

The quantitative data for meconic acid is limited. The available information confirms its general solubility

behavior but lacks precise numerical values (e.g., g/L or mg/mL) across different temperatures.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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